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For Researchers, Scientists, and Drug Development Professionals

Introduction
Moxalactam, also known as Latamoxef, is a broad-spectrum synthetic oxa-beta-lactam

antibiotic. It is structurally related to the cephalosporins, with an oxygen atom replacing the

sulfur atom in the cephalosporin nucleus.[1][2][3] This structural modification enhances its

antibacterial activity.[4] Moxalactam is effective against a wide range of Gram-positive and

Gram-negative bacteria, including many anaerobic organisms.[1][5][6] Its mechanism of action

involves the inhibition of bacterial cell wall synthesis by targeting and acylating penicillin-

binding proteins (PBPs), which are crucial enzymes in the final steps of peptidoglycan

synthesis.[1] This leads to cell lysis and bacterial death.[1] A key feature of Moxalactam is its

stability against many beta-lactamase enzymes produced by resistant bacteria, which is

conferred by its 7-alpha-methoxy substituent.[1][4] These characteristics make Moxalactam a

valuable tool for in vitro research in antibacterial drug discovery and development.[1]

Data Presentation
Table 1: Solubility of Moxalactam (Sodium Salt)

Solvent Solubility

Water ~50 mg/mL[1][7][8]

DMSO ~5 mg/mL[1][7]
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Table 2: Storage and Stability of Moxalactam
Form Storage Temperature Stability Notes

Crystalline Solid -20°C[1][7] ≥ 4 years[7]

Crystalline Solid 2-8°C[9][10]
Stable under recommended

conditions.[9]

Aqueous Solution 25°C (Room Temperature)
Should be used within 24

hours.[11]

Aqueous Solution 5°C

Stable for up to 96 hours,

maintaining at least 90% of

initial potency.[11]

Aqueous Solution Not Specified
Not recommended for storage

for more than one day.[1][7]

Solution in Serum 37°C
Appreciable loss of activity with

a half-life of 8 hours.[1]

Experimental Protocols
Protocol 1: Preparation of Moxalactam Stock Solution
This protocol describes the preparation of a sterile Moxalactam stock solution for use in in vitro

assays.

Materials:

Moxalactam sodium salt (crystalline solid)[7]

Sterile, nuclease-free water or DMSO

Sterile conical tubes (e.g., 50 mL)

Syringe (e.g., 50 mL)

Sterile syringe filter (0.22 µm pore size)
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Sterile microcentrifuge tubes (e.g., 1.5 mL) for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of

Moxalactam sodium salt.

Transfer the powder to a sterile conical tube.

Add the appropriate volume of sterile water or DMSO to achieve the desired stock

concentration (refer to Table 1 for solubility). For example, to prepare a 50 mg/mL stock

solution in water, add 1 mL of sterile water for every 50 mg of Moxalactam.

Vortex the solution until the Moxalactam is completely dissolved. The solution should be

clear to very slightly hazy and colorless to faint yellow.[8]

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the stock solution into a new sterile conical tube.[1] This step is not required for

solutions prepared in DMSO.

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Label each aliquot clearly with the name of the compound, concentration, solvent, and date

of preparation.

Store the aliquots at -20°C.[1] Aqueous solutions should be used promptly and are not

recommended for storage for more than one day.[1][7]

Protocol 2: Broth Microdilution Minimum Inhibitory
Concentration (MIC) Assay
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This protocol outlines the determination of the MIC of Moxalactam against a bacterial isolate

using the broth microdilution method, following the general principles of the Clinical and

Laboratory Standards Institute (CLSI).[1]

Materials:

Moxalactam stock solution (prepared as in Protocol 1)

Sterile, cation-adjusted Mueller-Hinton Broth (CAMHB)[1]

Bacterial isolate for testing

Sterile 96-well microtiter plates[1]

Sterile saline or phosphate-buffered saline (PBS)

0.5 McFarland turbidity standard[1]

Spectrophotometer

Incubator (35°C ± 2°C)[1]

Multichannel pipette

Procedure:

Preparation of Microtiter Plates:

Perform serial two-fold dilutions of the Moxalactam stock solution in CAMHB directly in

the 96-well plates to achieve the desired final concentration range.[1]

Each well should contain 100 µL of the diluted antibiotic solution.[1]

Include a growth control well (100 µL of CAMHB without antibiotic) and a sterility control

well (100 µL of uninoculated CAMHB).[1]

Inoculum Preparation:
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From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

[1]

Suspend the colonies in sterile saline or PBS.[1]

Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately

1-2 x 10⁸ CFU/mL). This can be verified using a spectrophotometer at a wavelength of 625

nm.[1]

Dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5

x 10⁵ CFU/mL in each well of the microtiter plate.[1]

Inoculation and Incubation:

Add 100 µL of the final bacterial suspension to each well (except the sterility control),

resulting in a final volume of 200 µL per well.[1]

Seal the plates to prevent evaporation and incubate at 35°C ± 2°C for 16-20 hours in

ambient air.[1]

Reading and Interpretation:

After incubation, visually inspect the plates for bacterial growth (turbidity).

The MIC is the lowest concentration of Moxalactam that completely inhibits visible growth.

[1]
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Caption: Mechanism of action of Moxalactam.
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Caption: Workflow for Broth Microdilution MIC Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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